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Compound of Interest
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Compound Name:
sulfate

Cat. No. BOg2111

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tributylmethylammonium methyl sulfate ([TBMN][MeSOa)) is a quaternary ammonium-
based ionic liquid (IL) that has been investigated for its potential in post-combustion CO2
capture.[1] lonic liquids are a class of molten salts with low melting points, negligible vapor
pressure, and high thermal stability, making them attractive alternatives to traditional volatile
amine-based solvents for CO2z scrubbing.[2] This document provides an overview of the
application of tributylmethylammonium methyl sulfate in CO:z capture, including its physical
and chemical properties, experimental protocols for synthesis and CO2z absorption
measurements, and data on its CO2z solubility.

Chemical Structure:

Name: Tributylmethylammonium methyl sulfate

Synonyms: Methyltributylammonium methyl sulfate, [TBMN][MeSOa4][3]

CAS Number: 13106-24-6[3]

Molecular Formula: C14H33NO4S][3]
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e Molecular Weight: 311.48 g/mol [3]

Physical and Chemical Properties

Tributylmethylammonium methyl sulfate is typically a viscous liquid or a solid depending on
the temperature.[4] It is highly soluble in polar solvents and has a flash point of 179.5 °C.[4]

Property Value

Appearance Viscous liquid or solid

Molecular Formula C14H33NO4S

Molecular Weight 311.48 g/mol

CAS Number 13106-24-6

Solubility Highly soluble in polar solvents
Flash Point 179.5 °C (closed cup)

Purity >95% (commercially available)
Impurities <0.5% water, <30 mg/kg chloride

Table 1: Physical and chemical properties of Tributylmethylammonium methyl sulfate.[4]

CO:z Capture Performance

The solubility of COz in tributylmethylammonium methyl sulfate has been experimentally
determined. A study measured the bubble-point pressures at various temperatures, indicating
that COz solubility in this ionic liquid is significant.[1] The data shows that the solubility of CO2
in [TBMN][MeSOx] is higher than in the analogous imidazolium-based ionic liquid, 1-butyl-3-
methylimidazolium methylsulfate ([omim][MeSOa]).[1]
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Pressure (MPa) for  Pressure (MPa) for  Pressure (MPa) for

Temperature (K) CO2 Mole Fraction CO2 Mole Fraction CO2 Mole Fraction
of ~0.2 of ~0.4 of ~0.6

313 ~2.5 ~5.5 ~9.0

333 ~3.5 ~7.0 ~11.0

353 ~4.5 ~8.5 >12.0

368 ~5.0 ~9.5 >12.0

Table 2: Experimental CO:z solubility data in Tributylmethylammonium methyl sulfate,
presented as the pressure required to achieve certain CO2 mole fractions at different
temperatures. Data is estimated from graphical representations in the cited literature.[1]

Mechanism of CO2 Capture

The capture of CO:z by tributylmethylammonium methyl sulfate is primarily a physical
absorption process.[2] The CO2 molecules are held within the free volume of the ionic liquid by
van der Waals forces and interact with the ions of the IL.[2] Theoretical studies on quaternary
ammonium-based ionic liquids suggest that the anion plays a significant role in the interaction
with COz, acting as a Lewis base to the Lewis acidic CO2.[2][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Carbon Dioxide
Capture Using Tributylmethylammonium Methyl Sulfate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b082111#tributylmethylammonium-
methyl-sulfate-for-carbon-dioxide-co2-capture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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